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Compound of Interest

Compound Name: 3-(Methylthio)propionaldehyde

Cat. No.: B105701 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 3-
(Methylthio)propionaldehyde, also known as methional. Aimed at researchers, scientists, and

professionals in drug development, this document details the compound's boiling point and

density, supported by experimental methodologies and structured data presentation.

Quantitative Data Summary
The physical properties of 3-(Methylthio)propionaldehyde are summarized in the table below,

providing a clear reference for its key characteristics.

Physical Property Value Conditions

Boiling Point 165-166 °C @ 760 mmHg[1][2][3]

62 °C @ 11 mmHg[4]

61 °C @ 14.3 mmHg[5]

Density 1.043 g/mL @ 25 °C[2][3][6]

1.04 g/mL @ 20 °C[4]

1.052 g/mL Not Specified[7]
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The determination of the physical properties of a substance like 3-
(Methylthio)propionaldehyde requires precise experimental procedures. Below are detailed

methodologies for ascertaining boiling point and density.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination, especially with small sample

sizes, is the Thiele tube method.

Apparatus:

Thiele tube

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of 3-(Methylthio)propionaldehyde is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed into a Thiele tube containing mineral oil, which ensures

uniform heating.
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The side arm of the Thiele tube is gently heated, causing the mineral oil to circulate and

heat the sample evenly.

As the temperature rises, air trapped in the capillary tube will be expelled, and eventually,

a steady stream of bubbles will emerge from the open end of the capillary tube. This

indicates that the liquid has reached its boiling point.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[8][9]

2. Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit

volume. For a liquid such as 3-(Methylthio)propionaldehyde, this can be determined using

straightforward laboratory equipment.

Apparatus:

Graduated cylinder or pycnometer (for more precise measurements)

Analytical balance

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an analytical

balance.

A specific volume of 3-(Methylthio)propionaldehyde is carefully transferred into the

graduated cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder from the combined mass.
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The density is then calculated by dividing the mass of the liquid by its volume.[10][11][12]

For higher accuracy, this procedure is typically repeated multiple times, and the average

value is reported. The temperature at which the measurement is taken must be recorded

as density is temperature-dependent.

Logical Relationship of Physical Properties
The following diagram illustrates the fundamental relationship between the physical properties

discussed.

Figure 1: Core Physical Properties of 3-(Methylthio)propionaldehyde
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Caption: Relationship between 3-(Methylthio)propionaldehyde and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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